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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sensitivity of two primary explosives: silver
picrate and lead picrate. As metal salts of picric acid, both compounds are known for their high
energy content and susceptibility to initiation.[1] This document summarizes available
experimental data on their sensitivity to impact, friction, and thermal stimuli, outlines the
methodologies used for these assessments, and presents a generalized decomposition
pathway.

Quantitative Data Summary

Direct quantitative comparison of silver picrate and lead picrate is challenging due to the
limited availability of numerical sensitivity data for silver picrate under standardized testing
conditions. The following table summarizes the available data.
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Parameter Silver Picrate Lead Picrate

o High sensitivity to shock, ) ) o
Impact Sensitivity ] High strike sensitivity.[5][6]
especially when dry.[2][3][4]

Low friction sensitivity when

. . . hydrated due to the presence
. . High sensitivity to friction when _ _
Friction Sensitivity dry.[2IR14] of crystalline water; high
ry.
Y sensitivity when anhydrous.[5]

[6]

Flammable solid; explodes Ignition Temperature: 270.75—
Thermal Stability upon exposure to heat when 327.15 °C (543.9-600.3 K).[5]
dry.[3] [7]

Detailed Sensitivity Analysis

Impact Sensitivity: Both silver picrate and lead picrate are highly sensitive to impact. Lead
picrate has been consistently described as having high strike sensitivity in drop hammer tests.
[5] While specific quantitative values are not readily available in the literature, it is recognized
as a primary explosive that can be readily initiated by shock.[6][7] Similarly, dry silver picrate
is known to be extremely sensitive to shock.[3][4] To mitigate this, it is commonly stored and
handled as a wetted paste, typically with at least 30% water content, which significantly
reduces its sensitivity.[2][4]

Friction Sensitivity: The friction sensitivity of these two compounds presents a notable point of
contrast, largely influenced by hydration. Dry silver picrate is reported to be sensitive to
friction, making it hazardous to handle in an anhydrous state.[3][4] Conversely, lead picrate
often contains crystalline water, which imparts it with a relatively low friction sensitivity.[5] This
property can be misleading, as anhydrous lead picrate is extremely sensitive to friction. The
presence of water molecules in the crystal lattice is thought to absorb some of the frictional
energy, thus requiring a greater stimulus for initiation.

Thermal Stability: Lead picrate exhibits a lower thermal stability than picric acid, with a reported
ignition temperature range of 270.75-327.15 °C.[5][7] The decomposition of lead picrate occurs
at lower temperatures than picric acid.[5] Silver picrate is also thermally sensitive and is
considered a flammable solid that poses an explosion risk when heated, particularly in a dry
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state.[3] The decomposition of metal picrates is influenced by the central metal ion, which
affects the bond energies within the molecule and, consequently, its stability.[8]

Experimental Protocols

The sensitivity of energetic materials is determined through standardized experimental
procedures. The following are descriptions of the common methods used to assess impact and
friction sensitivity.

Impact Sensitivity Testing (Drop-Weight Method): This method is used to determine the impact
energy required to cause an explosion of a test sample. A common apparatus is the
"Fallhammer,” where a known weight is dropped from varying heights onto a sample of the
material. The procedure often follows the Bruceton "up-and-down" method, where the drop
height is adjusted based on the outcome of the previous test (explosion or no explosion). The
results are statistically analyzed to determine the drop height at which there is a 50%
probability of initiation (Hso). This value, combined with the mass of the weight, is used to
calculate the impact energy in Joules.

Friction Sensitivity Testing (BAM Friction Apparatus): The BAM (Bundesanstalt fir
Materialprifung) friction tester is a standard instrument for assessing sensitivity to frictional
stimuli.[9] The apparatus consists of a fixed porcelain peg and a moving porcelain plate,
between which a small sample of the explosive is placed.[9] A weighted lever arm applies a
specific load to the peg. An electric motor then moves the porcelain plate back and forth once
over a set distance. The test is performed with increasing loads until an initiation (e.g., spark,
sound, or explosion) is observed. The result is often reported as the load in Newtons (N) at
which initiation occurs in a certain number of trials.[10][11]

Logical and Workflow Diagrams

The diagrams below illustrate a generalized experimental workflow for sensitivity testing and
the logical progression of the decomposition of a heavy metal picrate.
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Generalized workflow for impact and friction sensitivity testing.
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Generalized decomposition pathway for heavy metal picrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Picrate - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b086978?utm_src=pdf-body-img
https://www.benchchem.com/product/b086978?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Picrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

2. Silver Picrate | C6H2AgN307 | CID 8976 - PubChem [pubchem.ncbi.nlm.nih.gov]
3. nj.gov [nj.gov]

4. SILVER PICRATE, WETTED WITH NOT LESS THAN 30% WATER | CAMEO Chemicals |
NOAA [cameochemicals.noaa.gov]

5. jes.or.jp [jes.or.jp]

6. borudefense.com [borudefense.com]

7. Lead picrate - Wikipedia [en.wikipedia.org]

8. researchgate.net [researchgate.net]

9. apps.dtic.mil [apps.dtic.mil]

10. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Analysis of the Sensitivity of Silver
Picrate and Lead Picrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086978#comparing-the-sensitivity-of-silver-picrate-to-
lead-picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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